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Compound of Interest

Compound Name: Boc-4-nitro-D-phenylalanine

Cat. No.: B558660 Get Quote

Essential Safety and Handling Guide for Boc-4-
nitro-D-phenylalanine
For researchers and scientists engaged in drug development, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the handling and disposal of Boc-4-nitro-D-phenylalanine, ensuring a secure

laboratory environment.

Chemical Profile:

Property Value

Chemical Name N-(tert-Butoxycarbonyl)-4-nitro-D-phenylalanine

CAS Number 61280-75-9

Appearance Solid

Hazard Classification

Not classified as hazardous under 2012 OSHA

Hazard Communication Standard (29 CFR

1910.1200)[1]

While Boc-4-nitro-D-phenylalanine is not classified as hazardous, it is crucial to adhere to

standard laboratory safety protocols due to the presence of a nitro functional group, which can

be found in shock-sensitive compounds.[2][3][4]
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Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against potential exposure. The following table

summarizes the recommended PPE for handling Boc-4-nitro-D-phenylalanine.

Body Part Recommended PPE

Eyes/Face

Safety glasses with side-shields conforming to

EN166 (EU) or NIOSH (US) approved

standards. A face shield may be necessary for

splash hazards.[1][5]

Skin

Chemical-resistant gloves (e.g., nitrile) and a lab

coat. Ensure gloves are inspected for integrity

before each use.[1][2][5][6]

Respiratory

Not required under normal use conditions with

adequate ventilation. If dust formation is

significant, use a NIOSH-approved respirator.[1]

[5]

Emergency Procedures
Immediate and appropriate action during an emergency can significantly mitigate harm.

First Aid Measures:
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Exposure Route First Aid Protocol

Inhalation
Move the individual to fresh air. Seek medical

attention if symptoms occur.[1]

Skin Contact
Immediately wash the affected area with plenty

of water for at least 15 minutes.[1]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Seek medical attention if

symptoms occur.[1]

Spill Response:

In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Spill Size Containment and Cleanup Procedure

Small Spill

Wear appropriate PPE. Sweep up the solid

material, avoiding dust formation, and place it in

a suitable, labeled container for disposal.[1][7]

Large Spill

Evacuate the area and ensure adequate

ventilation. Prevent the material from entering

drains. Collect the spilled material and place it in

a designated waste container.[5][7]

Handling and Disposal
Safe Handling and Storage:

Handling: Handle in a well-ventilated area.[5] Avoid contact with skin, eyes, and clothing, and

prevent dust formation.[1][5]
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Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5]

Refrigeration is recommended.[1]

Disposal Plan:

Dispose of chemical waste in accordance with local, regional, and national regulations.[1][8]

Uncontaminated solid waste should be collected in a labeled, sealed container.[9] Materials

contaminated with the compound, such as gloves and weighing paper, should be disposed of

as chemical waste.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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